Cas no 1804861-95-7 (3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol)

• Product Name: 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol
• CAS No: 1804861-95-7
• MF: C₇H₅ClF₂N₂O₃
• MW: 238.576007604599
• CID: 4873058
• Update Time: 2025-06-08

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol

• Inchi： 1S/C7H5ClF2N2O3/c8-4-5(7(9)10)11-1-3(2-13)6(4)12(14)15/h1,7,13H,2H2
• InChI Key： AEGIHJXSWNEDQY-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(CO)C=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 1.1
• Topological Polar Surface Area: 78.9

Additional information on 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol

Introduction to 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol (CAS No. 1804861-95-7)

3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1804861-95-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, which is well-documented for its diverse biological activities and potential applications in drug development. The structural features of 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol, particularly the presence of a chloro group, a difluoromethyl substituent, and a nitro group on the pyridine ring, contribute to its unique chemical properties and reactivity. These characteristics make it a valuable intermediate in synthetic chemistry, enabling the construction of more complex molecules with tailored functionalities.

The significance of this compound is further underscored by its role in the synthesis of biologically active molecules. In recent years, there has been a growing interest in developing novel therapeutic agents that target specific biological pathways. 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol has been explored as a precursor in the synthesis of molecules with potential antimicrobial, anti-inflammatory, and anticancer properties. The nitro group, in particular, is known to enhance the bioavailability and metabolic stability of drug candidates, making it a preferred choice for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol and biological targets. These studies have revealed that the compound can interact with enzymes and receptors in ways that modulate their activity. For instance, modifications to the pyridine ring can influence binding affinity and selectivity, which are critical factors in drug design. The difluoromethyl group, in particular, has been shown to improve lipophilicity and metabolic stability, enhancing the overall pharmacokinetic profile of derived compounds.

The agrochemical industry has also recognized the potential of 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol as a building block for developing novel pesticides and herbicides. The structural motifs present in this compound contribute to its ability to interact with biological systems in plants and pests, offering a pathway to create more effective and environmentally sustainable solutions. Research has demonstrated that derivatives of this compound exhibit potent activity against various pests while maintaining a favorable safety profile for non-target organisms.

In addition to its pharmaceutical and agrochemical applications, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol has been investigated for its role in material science. The unique electronic properties of nitropyridines make them attractive for use in organic electronics, including light-emitting diodes (OLEDs) and photovoltaic cells. The presence of fluorinated substituents can further enhance the performance of these materials by improving charge transport properties. Ongoing research in this area aims to develop more efficient and cost-effective solutions for next-generation electronic devices.

The synthesis of 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that researchers can obtain high-quality material for their studies. Techniques such as transition metal catalysis and flow chemistry have been particularly useful in streamlining the synthetic process.

From a regulatory perspective, 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol is subject to standard guidelines governing chemical substances used in research and industrial applications. Compliance with these regulations ensures that its handling, storage, and disposal are conducted safely and responsibly. The compound’s stability under various conditions has been thoroughly evaluated to ensure that it can be stored and transported without degradation.

The future prospects for 3-Chloro-2-(difluoromethyl)-4-nitropyridine-5-methanol are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel compounds with enhanced functionalities. As our understanding of molecular interactions continues to grow, so too will the utility of this versatile intermediate.